Cas no 1242336-71-5 (2-(2,4-Dichlorophenyl)oxazole)

• Product Name: 2-(2,4-Dichlorophenyl)oxazole
• CAS No: 1242336-71-5
• MF: C₉H₅Cl₂NO
• MW: 214.048100233078
• MDL: MFCD16660292
• CID: 1024519
• PubChem ID: 18989593
• Update Time: 2025-07-17

2-(2,4-Dichlorophenyl)oxazole Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-Dichlorophenyl)oxazole
• 2-(2,4-Dichlorophenyl)-1,3-oxazole
• AKOS015850070
• A890546
• 1242336-71-5
• DB-354676
• DTXSID70597179
• MFCD16660292
• Oxazole, 2-(2,4-dichlorophenyl)-
• CS-0211681
• BS-19595

• MDL： MFCD16660292
• Inchi： 1S/C9H5Cl2NO/c10-6-1-2-7(8(11)5-6)9-12-3-4-13-9/h1-5H
• InChI Key： YWHOOKZYOXJCSH-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1=NC=CO1)Cl

Computed Properties

• Exact Mass: 212.97500
• Monoisotopic Mass: 212.9748192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.03000
• LogP: 3.64840

Additional information on 2-(2,4-Dichlorophenyl)oxazole

Comprehensive Overview of 2-(2,4-Dichlorophenyl)oxazole (CAS No. 1242336-71-5): Properties, Applications, and Industry Insights

The chemical compound 2-(2,4-Dichlorophenyl)oxazole (CAS No. 1242336-71-5) is a specialized heterocyclic organic molecule featuring an oxazole ring linked to a 2,4-dichlorophenyl group. This structure grants it unique physicochemical properties, making it a subject of interest in pharmaceutical research, agrochemical development, and material science. With a molecular formula of C₉H₅Cl₂NO, it exhibits a molecular weight of 214.05 g/mol and is characterized by its stability under standard conditions. Researchers frequently explore its synthetic pathways, including cyclization reactions and palladium-catalyzed cross-coupling, to optimize yield and purity for industrial applications.

In recent years, the demand for 2-(2,4-Dichlorophenyl)oxazole has surged due to its role as a key intermediate in designing bioactive molecules. Its dichlorophenyl moiety enhances lipophilicity, improving membrane permeability in drug candidates, while the oxazole ring contributes to hydrogen bonding and metabolic stability. This dual functionality aligns with current trends in fragment-based drug discovery (FBDD), where small molecular fragments like 2-(2,4-Dichlorophenyl)oxazole serve as building blocks for novel therapeutics targeting kinases and GPCRs. Notably, its derivatives are investigated for potential applications in anticancer and antiviral agents, reflecting the industry's focus on addressing global health challenges.

From an environmental perspective, the compound's chlorinated aromatic structure necessitates rigorous green chemistry protocols during synthesis. Innovations such as microwave-assisted reactions and solvent-free conditions are gaining traction to minimize waste and energy consumption. Analytical techniques like HPLC-MS and NMR spectroscopy are critical for quality control, ensuring compliance with REACH and FDA guidelines. These advancements resonate with the growing emphasis on sustainable chemistry and circular economy principles, frequently searched topics in scientific and regulatory communities.

The agrochemical sector also leverages 2-(2,4-Dichlorophenyl)oxazole derivatives to develop next-generation crop protection agents. Its structural motifs are incorporated into fungicides and herbicides, offering enhanced efficacy against resistant pathogens. This aligns with the urgent need for climate-resilient agriculture solutions, a hot topic in light of global food security concerns. Patent analyses reveal a steady increase in filings involving this compound, underscoring its commercial viability.

For researchers sourcing CAS No. 1242336-71-5, purity grades (≥98%) and scalable synthesis methods are frequently queried in academic and industrial databases. Suppliers often highlight its compatibility with high-throughput screening (HTS) platforms, catering to the pharmaceutical industry's automation trends. Storage recommendations typically advise protection from light and moisture to maintain stability, addressing common handling inquiries.

In summary, 2-(2,4-Dichlorophenyl)oxazole exemplifies the intersection of structural versatility and application diversity in modern chemistry. Its relevance spans drug discovery, sustainable synthesis, and agrochemical innovation, making it a compound of enduring scientific and industrial significance. Ongoing research continues to uncover new derivatives and methodologies, positioning it as a cornerstone in the development of targeted therapies and eco-friendly chemicals.